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Compound of Interest

Compound Name:
ethyl 2-(5-methoxy-1H-indol-3-

yl)-2-oxoacetate

Cat. No.: B086354 Get Quote

An In-depth Technical Guide on Ethyl 2-(5-methoxy-1H-indol-3-yl)-2-oxoacetate

This technical guide provides a comprehensive overview of the physical and chemical

properties, synthesis, and characterization of ethyl 2-(5-methoxy-1H-indol-3-yl)-2-
oxoacetate. The content is tailored for researchers, scientists, and professionals involved in

drug development and medicinal chemistry, offering detailed experimental protocols and

structured data for practical application.

Core Physical and Chemical Properties
Ethyl 2-(5-methoxy-1H-indol-3-yl)-2-oxoacetate is an indole derivative that serves as a

valuable intermediate in organic synthesis. Its core properties are summarized below.

Property Value Source

CAS Number 14771-33-6 [1]

Molecular Formula C13H13NO4 [1]

Molecular Weight 247.25 g/mol [1]

Appearance Orange Oil [1]

Spectroscopic Data
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Characterization of ethyl 2-(5-methoxy-1H-indol-3-yl)-2-oxoacetate has been performed

using Liquid Chromatography-Mass Spectrometry (LC-MS).

Technique Parameters Result Source

LC-MS Conditions B
tR = 0.63 min, [M+H]⁺

= 248.13
[1]

Note on NMR Data: Specific ¹H or ¹³C NMR data for ethyl 2-(5-methoxy-1H-indol-3-yl)-2-
oxoacetate is not readily available in the cited literature. However, data for the structurally

similar compound, ethyl 2-(5-methoxy-2-methyl-1H-indol-3-yl)acetate, is available and may

serve as a reference point for spectral comparison.[2]

Experimental Protocols
A documented method for the synthesis of ethyl 2-(5-methoxy-1H-indol-3-yl)-2-oxoacetate is

available, providing a clear pathway for its preparation in a laboratory setting.[1]

Synthesis of Ethyl 2-(5-methoxy-1H-indol-3-yl)-2-
oxoacetate[1]
This synthesis is a two-step process starting from 2-(5-methoxy-1H-indol-3-yl)-2-oxoacetyl

chloride.

Step 1: Preparation of the Reaction Mixture

A solution of 2-(5-methoxy-1H-indol-3-yl)-2-oxoacetyl chloride (14.78 g, 62.20 mmol) is

prepared in ethanol (144 mL).

The solution is cooled to 0 °C in an ice bath.

Step 2: Addition of Reagent and Reaction

Triethylamine (Et₃N) (10.40 mL, 74.63 mmol) is added to the cooled solution.

The resulting yellow suspension is stirred at room temperature for 1 hour.
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Step 3: Isolation and Purification

The precipitate formed during the reaction is filtered off.

The collected solid is washed with cold ethanol and then with diethyl ether.

The final product, ethyl 2-(5-methoxy-1H-indol-3-yl)-2-oxoacetate, is obtained as an

orange oil.[1]
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Caption: Synthesis workflow for ethyl 2-(5-methoxy-1H-indol-3-yl)-2-oxoacetate.

Biological Context and Potential Applications
While direct biological activity or signaling pathway involvement for ethyl 2-(5-methoxy-1H-
indol-3-yl)-2-oxoacetate is not specified in the available literature, the indole-3-glyoxylamide

core is of significant interest in drug discovery. Related compounds have been investigated as

tubulin polymerization inhibitors, which are a class of anticancer agents.[3] Furthermore, other

indole derivatives, such as Indomethacin, are well-known non-steroidal anti-inflammatory drugs

(NSAIDs) that function by inhibiting cyclooxygenase (COX) enzymes.[2] This suggests that

derivatives of this compound could be explored for similar biological activities.
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Caption: Logical relationships of related indole structures and their biological targets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [physical properties of ethyl 2-(5-methoxy-1H-indol-3-
yl)-2-oxoacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086354#physical-properties-of-ethyl-2-5-methoxy-1h-
indol-3-yl-2-oxoacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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